Cas no 1804857-44-0 (5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine)
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine
-
- Inchi: 1S/C7H5BrF2INO/c8-1-3-2-12-7(11)4(5(3)13)6(9)10/h2,6H,1H2,(H,12,13)
- InChI Key: BADPLZZKWALWAF-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(C(CBr)=CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 301
- XLogP3: 2
- Topological Polar Surface Area: 29.1
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029030209-250mg |
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine |
1804857-44-0 | 95% | 250mg |
$960.40 | 2022-04-01 | |
| Alichem | A029030209-500mg |
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine |
1804857-44-0 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029030209-1g |
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine |
1804857-44-0 | 95% | 1g |
$3,039.75 | 2022-04-01 |
5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine
Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS No. 1804857-44-0)
The compound 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS No. 1804857-44-0) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for halogenated pyridines like 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to act as a building block for small-molecule drugs aligns with the growing focus on personalized healthcare solutions. Additionally, its difluoromethyl group enhances metabolic stability, a critical factor in improving drug bioavailability—a hot topic in pharmacokinetics discussions.
From a synthetic chemistry perspective, CAS No. 1804857-44-0 offers intriguing possibilities for C-H functionalization and cross-coupling reactions, which are pivotal in modern organic synthesis. Its hydroxy and iodo moieties provide anchor points for further derivatization, making it a favorite among chemists working on heterocyclic compounds. This adaptability is particularly relevant in the context of green chemistry, where efficient synthesis routes are prioritized to minimize environmental impact.
The compound's relevance extends to agrochemical innovation, where halogenated pyridines are explored for their herbicidal and fungicidal properties. With the global push toward sustainable agriculture, researchers are investigating how 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine can contribute to next-generation crop protection solutions. Its structural motifs are analogous to those found in commercially successful agrochemicals, sparking interest in its potential applications.
Analytical characterization of CAS No. 1804857-44-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in research. The rise of AI-assisted drug design has further amplified the need for well-characterized intermediates like this, as computational models rely on accurate molecular data.
In summary, 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine represents a cutting-edge tool for researchers navigating the intersections of drug development, material science, and agricultural chemistry. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific literature and patent filings.
1804857-44-0 (5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)